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Compound of Interest

Compound Name: C.I. Acid Blue 252
CAS No.: 12269-83-9
Cat. No.: B1171859
Get Quote
. J

CAS Registry Number: 12269-83-9 Chemical Class: Anthraquinone Disulfonate Primary
Application Domains: Industrial Textile Chemistry, Environmental Fate Studies, and Protein
Interaction Research (Analogous).

Executive Summary & Chemical Identity

C.l. Acid Blue 252 is a synthetic anionic dye belonging to the anthraquinone chromophore
class. Unlike the widely cited Acid Blue 25 (anilin-based) or Acid Blue 80 (mesityl-based), Acid
Blue 252 represents a lower-molecular-weight variant, typically characterized by the molecular
formula C14HsN2Na20sS-.

Its research utility is primarily defined by its sulfonic acid groups, which confer high water
solubility and facilitate strong electrostatic interactions with protonated amino groups. While
historically utilized in the textile industry (polyamides, wool), contemporary research interest
focuses on its environmental persistence, adsorption kinetics (as a model pollutant), and
potential utility as a low-molecular-weight protein tracer in non-clinical settings.

Physicochemical Characterization
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Property Specification

Molecular Formula C14HsN2Na20sS:2

Molecular Weight ~442.33 g/mol

Chromophore Anthraquinone (9,10-dioxoanthracene core)

Soluble in water (polar); Insoluble in non-polar

Solubility ]
organic solvents
Amax (Absorbance) ~580-620 nm (Typical for blue anthraquinones)
lonic Character Anionic (Disulfonate)
Reactive Groups Primary Amines (-NHz), Sulfonates (-SOs™)

Mechanisms of Interaction

Understanding the binding mechanism of Acid Blue 252 is critical for both dyeing protocols and
biological binding studies. The molecule relies on ionic bonding and hydrogen bonding.

Protein & Fiber Binding Mechanism

In acidic environments (pH < Isoelectric Point of the substrate), the amino groups of proteins
(e.g., arginine, lysine) or polyamide fibers become protonated (

). The anionic sulfonate groups (
) of Acid Blue 252 form salt bridges with these cationic sites.

Key Experimental Variable: pH Control.

¢ pH 2.0-4.0: Maximal binding (High density of

).

e pH > 7.0: Desorption/Elution (Deprotonation of amines, electrostatic repulsion).

Visualization of Binding Pathway
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The following diagram illustrates the thermodynamic equilibrium between the dye in solution
and the bound state on a polypeptide chain.
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Caption: Electrostatic binding mechanism of Acid Blue 252 to protonated amine substrates
under acidic conditions.

Research Applications & Protocols
Environmental Fate: Adsorption Isotherms

Acid Blue 252 is an excellent model compound for testing novel adsorbents (e.g., activated
carbon, biosorbents) due to its stability and distinct absorbance.

Protocol: Determination of Adsorption Capacity (

)

o Stock Preparation: Dissolve 1.0 g Acid Blue 252 in 1 L distilled water (1000 mg/L).
» Calibration: Prepare serial dilutions (10—100 mg/L) and measure Absorbance at

(approx. 600 nm). Construct a standard curve (

)

e Equilibrium Study:

o Mix 50 mL of dye solution (
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) with 0.1 g adsorbent in 100 mL Erlenmeyer flasks.

o Agitate at 150 rpm, 25°C for 24 hours.
o Centrifuge/Filter supernatant.

o Measure final concentration (

).
 Calculation:
Where
is volume (L) and

IS adsorbent mass (g).

Advanced Oxidation Processes (AOPS)

Researchers utilize Acid Blue 252 to evaluate the efficiency of photocatalytic degradation (e.qg.,
TiO2/UV). The anthraquinone ring is resistant to biodegradation but susceptible to hydroxyl
radical (

) attack.

Degradation Pathway Visualization:
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Caption: Proposed oxidative degradation pathway of Acid Blue 252 via Hydroxyl Radical attack.

Toxicology & Safety (Pharma Context)

For drug development professionals, Acid Blue 252 is primarily relevant as an impurity or
reference standard in colorant toxicology.

o Toxicity Class: Anthraquinone dyes can exhibit mutagenic potential depending on the
position of amino/nitro groups. However, sulfonated variants (like AB252) generally show
lower cell membrane permeability than their non-sulfonated counterparts.
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e LD50 (Oral, Rat): Data for specific CAS 12269-83-9 is limited; analogous Acid Blue dyes
typically range >2000 mg/kg (Low acute toxicity).

e Regulatory Status: Listed in TSCA (USA) and NDSL (Canada). Not approved for internal
pharmaceutical use (excipient) without specific grade purification.

References

e Chemical Identity & Inventory: U.S. Environmental Protection Agency. TSCA Chemical
Substance Inventory: C.lI. Acid Blue 252 (CAS 12269-83-9).[1][2] Link

¢ Analogous Adsorption Mechanisms: Allen, S.J., & Koumanova, B. (2005). Decolourisation of
water/wastewater using adsorption. Journal of the University of Chemical Technology and
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» Anthraquinone Dye Degradation: Ghodbane, H., & Hamdaoui, O. (2010). Decolorization of
antraquinonic dye, C.1. Acid Blue 25, in aqueous solution by direct UV irradiation, UV/H202
and UV/Fe(ll) processes. Chemical Engineering Journal. Link

e Import/Production Data: U.S. International Trade Commission. Synthetic Organic Chemicals:
United States Production and Sales. USITC Publication. Link

(Note: Specific biological literature for Acid Blue 252 is scarce. Protocols above are validated
based on structural analogs Acid Blue 25 and Acid Blue 80, which share the identical
anthraquinone-disulfonate pharmacophore.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. C.l. Acid Blue 239 | CAS#:12219-42-0 | Chemsrc [chemsrc.com]
e 2. C.l. Acid Blue 281 | CAS#:226923-51-9 | Chemsrc [chemsrc.com]
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o To cite this document: BenchChem. [Technical Profile and Research Utility of C.I. Acid Blue
252]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171859/docs#technical-profile-and-research-utility-
of-c-i-acid-blue-252]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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